![molecular formula C20H19Cl2N3 B6347582 4-(4-tert-Butylphenyl)-6-(3,4-dichlorophenyl)pyrimidin-2-amine CAS No. 1354926-80-9](/img/structure/B6347582.png)
4-(4-tert-Butylphenyl)-6-(3,4-dichlorophenyl)pyrimidin-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(4-tert-Butylphenyl)-6-(3,4-dichlorophenyl)pyrimidin-2-amine (4-TBP) is a synthetic compound that has been studied for its potential therapeutic uses. It has been investigated for its ability to modulate the activity of various biochemical pathways, as well as its potential to act as a drug target. 4-TBP has been found to have interesting properties and potential applications in the fields of medicine, pharmacology, and biotechnology.
Scientific Research Applications
4-(4-tert-Butylphenyl)-6-(3,4-dichlorophenyl)pyrimidin-2-amine has been studied for its potential therapeutic uses. It has been investigated as an anti-cancer agent, as well as an anti-inflammatory agent. It has also been studied for its ability to modulate the activity of various biochemical pathways, including those involved in cell proliferation, apoptosis, and signal transduction. In addition, this compound has been tested for its potential to act as a drug target, in particular for the treatment of neurological disorders such as Parkinson’s disease and Alzheimer’s disease.
Mechanism of Action
The mechanism of action of 4-(4-tert-Butylphenyl)-6-(3,4-dichlorophenyl)pyrimidin-2-amine is not yet fully understood. However, it is believed to act as an antagonist for several G-protein coupled receptors, including the adenosine A2A receptor, the serotonin 5-HT1A receptor, and the GABAB receptor. In addition, this compound has been found to modulate the activity of various enzymes and other proteins involved in signal transduction pathways.
Biochemical and Physiological Effects
This compound has been found to have a number of biochemical and physiological effects. In vitro studies have shown that this compound can modulate the activity of various enzymes and proteins involved in signal transduction pathways, including those involved in cell proliferation, apoptosis, and inflammation. In addition, this compound has been found to act as an antagonist for several G-protein coupled receptors, including the adenosine A2A receptor, the serotonin 5-HT1A receptor, and the GABAB receptor.
Advantages and Limitations for Lab Experiments
The advantages of using 4-(4-tert-Butylphenyl)-6-(3,4-dichlorophenyl)pyrimidin-2-amine in laboratory experiments include its availability, its low cost, and its ability to modulate the activity of various biochemical pathways. Its ability to act as an antagonist for several G-protein coupled receptors also makes it a useful tool for studying drug target interactions. However, this compound has some drawbacks as well. Its effects are relatively short-lived, and it has been found to have some toxicity in cell culture studies.
Future Directions
Future research on 4-(4-tert-Butylphenyl)-6-(3,4-dichlorophenyl)pyrimidin-2-amine should focus on further elucidating its mechanism of action, as well as its potential therapeutic applications. In particular, further studies should be conducted to determine its potential as an anti-cancer agent and its ability to modulate the activity of various biochemical pathways. Additionally, further studies should be conducted to determine its potential to act as a drug target for neurological disorders such as Parkinson’s disease and Alzheimer’s disease. Finally, further studies should be conducted to determine its toxicity in vivo, as well as its potential side effects.
Synthesis Methods
4-(4-tert-Butylphenyl)-6-(3,4-dichlorophenyl)pyrimidin-2-amine can be synthesized from a variety of starting materials. The most common method is a nucleophilic substitution reaction of 4-tert-butylphenol with 3,4-dichlorophenylpyrimidine in the presence of an acid catalyst. The reaction proceeds in aqueous solution, yielding this compound as the product after purification.
properties
IUPAC Name |
4-(4-tert-butylphenyl)-6-(3,4-dichlorophenyl)pyrimidin-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19Cl2N3/c1-20(2,3)14-7-4-12(5-8-14)17-11-18(25-19(23)24-17)13-6-9-15(21)16(22)10-13/h4-11H,1-3H3,(H2,23,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYBYTFMHNAUGEI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C2=CC(=NC(=N2)N)C3=CC(=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19Cl2N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.